Cas no 1205683-32-4 (1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1205683-32-4
• MF: C₁₈H₂₅BN₂O₂
• MW: 312.214304685593
• CID: 5046539
• Update Time: 2025-10-25

1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(3-phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1H-Pyrazole, 1-(3-phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C18H25BN2O2/c1-17(2)18(3,4)23-19(22-17)16-13-20-21(14-16)12-8-11-15-9-6-5-7-10-15/h5-7,9-10,13-14H,8,11-12H2,1-4H3
• InChI Key： HWNLUVQHPCWWHF-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCCC3C=CC=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 381
• Topological Polar Surface Area: 36.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to 1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No: 1205683-32-4)

1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1205683-32-4, is characterized by its complex molecular structure, which includes a pyrazole core and a boronic ester functional group. The pyrazole moiety is well-known for its pharmacological properties, while the boronic ester component makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry.

The significance of this compound lies in its potential applications in drug discovery and development. Pyrazole derivatives are widely recognized for their role as bioactive molecules, exhibiting a range of pharmacological activities such as antiviral, anti-inflammatory, and anticancer properties. The presence of the 3-phenylpropyl side chain enhances the compound's solubility and bioavailability, making it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of boronic esters in constructing complex molecular architectures. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group serves as an effective protecting group for boron atoms, facilitating selective transformations while maintaining stability under various reaction conditions. This feature is particularly advantageous in multi-step syntheses where orthogonal reactions are required.

In the context of current research, 1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole has been explored as a key intermediate in the development of novel therapeutic agents. Studies have demonstrated its role in generating biaryl compounds through cross-coupling reactions with aryl halides or triflates. These biaryl structures are prevalent in many pharmacologically active molecules, including drugs that target oncogenic pathways and neurological disorders.

The compound's versatility extends to its potential use in material science applications. Boron-containing heterocycles have been investigated for their electronic properties and stability under extreme conditions. The tetramethyl-substituted dioxaborolane moiety contributes to the compound's thermal stability and resistance to hydrolysis, making it suitable for high-performance materials.

From a synthetic perspective, the preparation of 1-(3-Phenylpropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole involves a series of well-established organic transformations. The introduction of the pyrazole ring can be achieved through condensation reactions with appropriate β-diketones or α-haloketones. Subsequent functionalization of the boronic ester group allows for further derivatization via cross-coupling techniques.

The pharmaceutical industry has shown particular interest in this compound due to its structural features. The combination of a phenylpropyl group and a pyrazole core suggests potential interactions with biological targets such as enzymes and receptors. Computational studies have been employed to predict binding affinities and identify possible drug-like properties. These virtual screenings have provided valuable insights into the compound's pharmacokinetic behavior and potential therapeutic efficacy.

Moreover，the synthesis of 1-(3-Phenylpropyl)-4-(4,4,5，5-tetramethyl-l，3，2-dioxaborolan-l，2-yI)-lH-pyrazole has been optimized to ensure high yields and purity. Advances in catalytic systems have enabled more efficient cross-coupling reactions，reducing reaction times and minimizing byproduct formation。These improvements have made it feasible to produce larger quantities of the compound for both research and industrial purposes。

The future prospects of this compound are promising，with ongoing research exploring its role in developing next-generation therapeutics。The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel scaffolds，including derivatives of 1-(3-phcnylpropvl)-4-(44，55-tetramethyl-l，32-dioxaborolanyl)-lH-pyravzolc。These computational approaches have helped to uncover new pharmacological targets and optimize molecular structures for enhanced efficacy。

In conclusion，1-(3-phcnylpropvl)-44(44，55-tetramethyl-l，32-dioxaborolanyl)-lH-pyravzolc (CAS No: 12056s8_32_4) represents a significant advancement in pharmaceutical chemistry。Its unique structural features and versatile reactivity make it a valuable tool for drug development、material science applications。and synthetic organic chemistry。As research continues to evolve，this compound is expected to play an increasingly important role in addressing complex biological challenges。